4-Chloro-3,6-dihydro-2H-thiopyran

• IUPAC Name: 4-chloro-3,6-dihydro-2H-thiopyran
• InChI: InChI=1S/C5H7ClS/c6-5-1-3-7-4-2-5/h1H,2-4H2
• InChI Key: RYHITXHIWXMZJB-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC=C1Cl
• Molecular Formula: C5H7ClS
• Molecular Weight: 134.63 g/mol

Description

4-Chloro-3,6-dihydro-2H-thiopyran is a useful research compound. Its molecular formula is C5H7ClS and its molecular weight is 134.63 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Ring Contraction and Synthesis of Poly-Functionalised Thiolanes : Functionalized 3,6-dihydro-2H-thiopyrans can undergo ring contraction to form thiolanes through an iodo-oxyacylation reaction. This process results in stereospecific formation of poly-functionalised thiolanes, suggesting potential for the development of complex organic molecules (Lucassen & Zwanenburg, 2004).

• Reagents for Thiopyran Introduction : Efficient preparation of reagents for thiopyran introduction has been demonstrated, which is useful for synthesizing thiopyran-containing compounds. This indicates the compound's relevance in synthetic chemistry (Ward et al., 2007).

• Electrochemical Behavior and Synthesis of Derivatives : Studies on the electrochemical behavior of triactivated thiopyrans have facilitated the synthesis of functionalized dihydrothiopyran derivatives, highlighting its potential in electrochemical applications (Rondeau et al., 1997).

• Synthesis of Dihydrothiepin Derivatives : The compound has been used in the synthesis of dihydrothiepin derivatives, indicating its utility in the creation of novel organic structures (Yamamoto et al., 1982).

• Study into the Stability of 3,6-Dihydro-2H-Thiopyran Rings : Research into the stability of 3,6-dihydro-2H-thiopyran rings under various conditions has implications for their use in constructing macromolecular architectures, particularly in polymer science (Sinnwell et al., 2008).

• Thia-Diels–Alder Reactions and Synthesis of Thiopyrans : The compound's derivatives have been used in Thia-Diels–Alder reactions to produce 2H-thiopyrans, further expanding its applicability in organic synthesis (Mlostoń et al., 2017).

• Multigram Scale Synthesis : The ability to synthesize 3,4- and 3,6-dihydro-2H-thiopyran 1,1-dioxides on a multigram scale showcases its potential for large-scale production and industrial applications (Chabanenko et al., 2018).